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Compound of Interest

n-Cbz-trans-1,4-
Compound Name: o
cyclohexanediamine

Cat. No.: B111937

Abstract: This technical guide provides a comprehensive overview of N-Cbhz-trans-1,4-
cyclohexanediamine, a key intermediate in synthetic organic chemistry. The document details
its chemical identity, synthesis, and characterization. While direct applications in drug
development are not extensively published, this guide explores its role as a protected diamine
scaffold, a crucial component in the construction of complex molecules with pharmaceutical
potential. Experimental protocols and characterization data are presented based on
established chemical principles for analogous compounds, owing to the limited availability of
direct literature for this specific molecule.

Introduction

N-Cbz-trans-1,4-cyclohexanediamine, systematically known as benzyl N-(4-
aminocyclohexyl)carbamate, is a valuable synthetic intermediate. The molecule incorporates a
rigid trans-1,4-cyclohexanediamine scaffold, which provides a defined three-dimensional
orientation of its functional groups. One of the two amino groups is protected by a
benzyloxycarbonyl (Cbz or Z) group, a widely used protecting group in peptide synthesis and
medicinal chemistry. This mono-protection strategy allows for selective functionalization of the
free amino group, making it a versatile building block for the synthesis of more complex
molecules, including potential pharmaceutical agents. The Cbz group is known for its stability
under various reaction conditions and can be selectively removed, typically through
hydrogenolysis.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b111937?utm_src=pdf-interest
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity and Properties

This section summarizes the key identifiers and physicochemical properties of N-Cbz-trans-
1,4-cyclohexanediamine.

Property Value

IUPAC Name benzyl N-(4-aminocyclohexyl)carbamate[1]
n-cbz-trans-1,4-cyclohexanediamine, Benzyl

Synonyms )
(trans-4-aminocyclohexyl)carbamate

CAS Number 149423-77-8

Molecular Formula C14H20N202[1]

Molecular Weight 248.32 g/mol [1]

Appearance Expected to be a solid
Expected to be soluble in organic solvents such

Solubility as dichloromethane, ethyl acetate, and

methanol.

Synthesis and Experimental Protocols

The synthesis of benzyl N-(4-aminocyclohexyl)carbamate involves the selective protection of
one of the amino groups of trans-1,4-cyclohexanediamine using benzyl chloroformate. This
reaction is typically carried out under basic conditions to neutralize the hydrochloric acid
byproduct.

General Synthetic Scheme

The reaction proceeds via nucleophilic acyl substitution, where the amine attacks the carbonyl
carbon of benzyl chloroformate.
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Reactants

Cbz-ClI

Reaction Conditions

Solvent (e.g., THF/Water)

Base (e.g., NaHCO:3)

Product

\

T benzyl N-(4-aminocyclohexyl)carbamate

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start with
benzyl N-(4-aminocyclohexyl)carbamate
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Functionalize the free amine
(e.g., acylation, alkylation)

:

Create a library of derivatives
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Identify Hit Compounds
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Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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